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Compound of Interest

Compound Name: Reactive yellow 175

Cat. No.: B1174809 Get Quote

This technical guide provides a detailed overview of the available health and safety information

for C.I. Reactive Yellow 175 (CAS No. 149315-85-5, EC No. 402-740-3). The content is

intended for researchers, scientists, and professionals in drug development who may handle or

evaluate this substance. Information is based on publicly accessible data from regulatory

bodies and safety data sheets.

Hazard Identification and Classification
C.I. Reactive Yellow 175 is a reactive dye. The primary health concern identified is respiratory

sensitization. However, aggregated data from notifications to the European Chemicals Agency

(ECHA) shows conflicting classifications. While one notification classifies the substance as a

respiratory sensitizer, two others report that it does not meet the criteria for GHS hazard

classification.[1] This discrepancy highlights the need for careful handling and risk assessment.

Table 1: Hazard Classification for C.I. Reactive Yellow 175
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Classification
System

Hazard Class Hazard Statement Source

GHS (ECHA C&L)

Respiratory

Sensitization,

Category 1 (in 1 of 3

notifications)

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled.

[1]

EU DSD (obsolete)

Not explicitly listed,

but associated with

Risk Phrase R42 for

this class.

R42: May cause

sensitization by

inhalation.

[2]

Toxicological Data
Specific quantitative toxicological data for C.I. Reactive Yellow 175 is limited in publicly

available literature. Much of the assessment for reactive dyes is based on the properties of the

chemical class. Reactive dyes as a group are known to have the potential to cause

sensitization.[3] Dust inhalation should be minimized, as it is the primary route for respiratory

sensitization.[3]

Table 2: Summary of Toxicological Data
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Endpoint Species Value Classification Notes

Acute Oral

Toxicity
- No data available Not classified -

Acute Dermal

Toxicity
- No data available Not classified -

Acute Inhalation

Toxicity
- No data available Not classified -

Skin

Corrosion/Irritatio

n

- No data available Not classified

Reactive dyes as

a class may

cause skin

irritation.[3]

Eye

Damage/Irritation
- No data available Not classified

Reactive dyes as

a class may

cause eye

irritation.[3]

Respiratory

Sensitization
Human

Data suggests

potential

Category 1

(H334)

This is the

primary hazard

identified, though

classifications

are inconsistent.

[1] Persons with

known

respiratory

allergies should

take special

precautions.[3]

Skin

Sensitization
- No data available Not classified

Reactive dyes as

a class may

cause skin

sensitization.[3]

Germ Cell

Mutagenicity
- No data available Not classified -
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Carcinogenicity - No data available Not classified -

Reproductive

Toxicity
- No data available Not classified -

Ecotoxicological Data
There is no specific quantitative ecotoxicity data available for C.I. Reactive Yellow 175. As a

class, reactive dyes are designed for high wet-fastness, which contributes to their persistence

in water.[4] Their hydrophilicity suggests they may remain in the water column for extended

periods.[4]

Table 3: Summary of Ecotoxicological Data

Endpoint Species Value Notes

Acute Fish Toxicity - No data available

A general value for

other reactive dyes is

LC50 > 100 mg/L

(96hr).[3]

Daphnia Toxicity - No data available -

Algae Toxicity - No data available -

Persistence -
Data suggests

persistence

Reactive dyes are

generally resistant to

natural

biodegradation.[4]

Experimental Protocols
While specific study reports for C.I. Reactive Yellow 175 are not publicly available,

toxicological evaluations for chemical substances typically follow internationally recognized

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD).
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Acute Oral Toxicity (e.g., OECD TG 423): This method involves the administration of the test

substance to fasted animals (commonly rats) in a stepwise procedure using a limited number

of animals. Observations of toxic effects and mortality are made for at least 14 days to

determine the LD50 value.[5]

Skin Irritation (e.g., OECD TG 404): The substance is applied to the shaved skin of an

animal (commonly a rabbit) for a specified period. The site is then observed for signs of

erythema (redness) and edema (swelling) at specific intervals.

Eye Irritation (e.g., OECD TG 405): A small amount of the test substance is applied to one

eye of an animal (commonly a rabbit), with the other eye serving as a control. The eyes are

examined for opacity, iritis, and redness at set intervals.

Respiratory Sensitization (e.g., Local Lymph Node Assay - LLNA): While primarily for skin

sensitization, the LLNA (OECD TG 429) can provide data on immunogenic potential. For

respiratory sensitization, evidence often comes from human case studies or specialized

animal models that measure hypersensitivity responses upon inhalation.

Health and Safety Visualizations
The following diagrams illustrate key safety concepts for handling C.I. Reactive Yellow 175.
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Routes of Exposure

Potential Health Effects

Inhalation of Dust

Respiratory Sensitization
(Asthma-like symptoms)

H334

Skin Contact

Skin Irritation

Eye Contact

Eye Irritation

Ingestion

Gastrointestinal Irritation

Hazard Identification
(Resp. Sensitizer H334)

Exposure Assessment
(Focus on Dust Inhalation)

leads to

Engineering Controls
(Local Exhaust Ventilation)

requires

Personal Protective Equipment
(Gloves, Goggles, Respirator)

requires

Safe Handling Procedures
(Avoid dust generation)

Emergency Response
(First Aid for Exposure)

in case of failure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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